2-([1]Benzofuro[3,2-d]pyrimidin-4-ylsulfanyl)-N-(3-hydroxyphenyl)acetamide
2-([1]Benzofuro[3,2-d]pyrimidin-4-ylsulfanyl)-N-(3-hydroxyphenyl)acetamide
CAY10721 is an inhibitor of sirtuin 3 (SIRT3), a class III HDAC (39% SIRT3 inhibition at 200 μM). Upregulation of SIRT3 transcription is associated with oral squamous cell carcinoma (OSCC) and breast cancer with lymph node involvement, while SIRT3 down-regulation inhibits the growth of OSCC cells and sensitizes them to radiation and chemotherapy.
Brand Name:
Vulcanchem
CAS No.:
848688-62-0
VCID:
VC0163369
InChI:
InChI=1S/C18H13N3O3S/c22-12-5-3-4-11(8-12)21-15(23)9-25-18-17-16(19-10-20-18)13-6-1-2-7-14(13)24-17/h1-8,10,22H,9H2,(H,21,23)
SMILES:
C1=CC=C2C(=C1)C3=C(O2)C(=NC=N3)SCC(=O)NC4=CC(=CC=C4)O
Molecular Formula:
C18H13N3O3S
Molecular Weight:
351.4 g/mol
2-([1]Benzofuro[3,2-d]pyrimidin-4-ylsulfanyl)-N-(3-hydroxyphenyl)acetamide
CAS No.: 848688-62-0
Reference Standards
VCID: VC0163369
Molecular Formula: C18H13N3O3S
Molecular Weight: 351.4 g/mol
![2-([1]Benzofuro[3,2-d]pyrimidin-4-ylsulfanyl)-N-(3-hydroxyphenyl)acetamide - 848688-62-0](/images/no_structure.jpg)
| CAS No. | 848688-62-0 |
|---|---|
| Product Name | 2-([1]Benzofuro[3,2-d]pyrimidin-4-ylsulfanyl)-N-(3-hydroxyphenyl)acetamide |
| Molecular Formula | C18H13N3O3S |
| Molecular Weight | 351.4 g/mol |
| IUPAC Name | 2-([1]benzofuro[3,2-d]pyrimidin-4-ylsulfanyl)-N-(3-hydroxyphenyl)acetamide |
| Standard InChI | InChI=1S/C18H13N3O3S/c22-12-5-3-4-11(8-12)21-15(23)9-25-18-17-16(19-10-20-18)13-6-1-2-7-14(13)24-17/h1-8,10,22H,9H2,(H,21,23) |
| Standard InChIKey | ZXXJUSSVHKICFE-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C3=C(O2)C(=NC=N3)SCC(=O)NC4=CC(=CC=C4)O |
| Canonical SMILES | C1=CC=C2C(=C1)C3=C(O2)C(=NC=N3)SCC(=O)NC4=CC(=CC=C4)O |
| Description | CAY10721 is an inhibitor of sirtuin 3 (SIRT3), a class III HDAC (39% SIRT3 inhibition at 200 μM). Upregulation of SIRT3 transcription is associated with oral squamous cell carcinoma (OSCC) and breast cancer with lymph node involvement, while SIRT3 down-regulation inhibits the growth of OSCC cells and sensitizes them to radiation and chemotherapy. |
| Synonyms | 2-(benzofuro[3,2-d]pyrimidin-4-ylthio)-N-(3-hydroxyphenyl)-acetamide |
| Reference | 1.Salo, H.S.,Laitinen, T.,Poso, A., et al. Identification of novel SIRT3 inhibitor scaffolds by virtual screening. Bioorg. Med. Chem. Lett. 23(10), 2990-2995 (2013). |
| PubChem Compound | 4539515 |
| Last Modified | Nov 11 2021 |
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